1-(4-chlorophenyl)-N-[(1Z)-4,4,7-trimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-1-ylidene]methanamine

• Molecular Formula: C20H19ClN2S2
• Molecular Weight: 387.0 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-4,4,7-trimethyl-5H-dithiolo[3,4-c]quinolin-1-imine
• InChI: InChI=1S/C20H19ClN2S2/c1-12-4-9-15-16(10-12)23-20(2,3)18-17(15)19(25-24-18)22-11-13-5-7-14(21)8-6-13/h4-10,23H,11H2,1-3H3
• InChI Key: SHHHOXOMJLECHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C3=C(C(N2)(C)C)SSC3=NCC4=CC=C(C=C4)Cl

Description

1-(4-CHLOROPHENYL)-N-[(1E)-4,4,7-TRIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-YLIDENE]METHANAMINE is a complex organic compound that features a chlorophenyl group and a dithioloquinoline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-CHLOROPHENYL)-N-[(1E)-4,4,7-TRIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-YLIDENE]METHANAMINE typically involves multiple steps, starting with the preparation of the dithioloquinoline coreThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

1-(4-CHLOROPHENYL)-N-[(1E)-4,4,7-TRIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-YLIDENE]METHANAMINE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The chlorophenyl group can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The conditions vary depending on the desired reaction, often involving controlled temperatures and inert atmospheres .

Major Products

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield quinoline oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1-(4-CHLOROPHENYL)-N-[(1E)-4,4,7-TRIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-YLIDENE]METHANAMINE has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-CHLOROPHENYL)-N-[(1E)-4,4,7-TRIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-YLIDENE]METHANAMINE involves its interaction with specific molecular targets and pathways. This compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 1-(4-CHLOROPHENYL)ETHANONE [4-(2,5-DIMETHOXYPHENYL)-1,3-THIAZOL-2-YL]HYDRAZONE
• 1-(4-CHLOROPHENYL)ETHANONE [4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]HYDRAZONE
• 1-(4-CHLOROPHENYL)PENTAN-2-ONE

Uniqueness

What sets 1-(4-CHLOROPHENYL)-N-[(1E)-4,4,7-TRIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-YLIDENE]METHANAMINE apart from similar compounds is its unique dithioloquinoline structure, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research applications .